Cas no 93776-91-1 (1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)-)

• Product name: 1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)-
• CAS No: 93776-91-1
• MF: C₁₇H₂₆O₂
• MW: 262.38714
• CID: 811543
• PubChem ID: 95267

1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)-
• 2-benzyl-5-butyl-5-ethyl-1,3-dioxane
• NSC 26393
• NSC26393
• DTXSID30239604
• NSC-26393
• NS00062900
• 93776-91-1
• EINECS 298-018-9

• Inchi： InChI=1S/C17H26O2/c1-3-5-11-17(4-2)13-18-16(19-14-17)12-15-9-7-6-8-10-15/h6-10,16H,3-5,11-14H2,1-2H3
• InChI Key： ZRICRSADBZTBIN-UHFFFAOYSA-N
• SMILES： CCCCC1(COC(OC1)CC2=CC=CC=C2)CC

Computed Properties

• Exact Mass: 262.19328
• Monoisotopic Mass: 262.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 4.8

Experimental Properties

• Density: 0.959
• Boiling Point: 347.9°Cat760mmHg
• Flash Point: 179°C
• Refractive Index: 1.487